Cas no 5255-17-4 (5-Cholenic Acid-3b-ol)

5-Cholenic Acid-3β-ol is a steroidal compound derived from bile acids, characterized by its hydroxyl group at the 3β position and a carboxylic acid moiety. This intermediate is valuable in synthetic chemistry for the preparation of steroidal derivatives and pharmaceutical precursors. Its rigid tetracyclic structure and functional groups enable selective modifications, making it useful in research on bile acid metabolism, receptor interactions, and drug development. The compound’s high purity and well-defined stereochemistry ensure reproducibility in experimental applications. Its role in studying lipid signaling pathways and sterol biosynthesis further underscores its importance in biochemical and medicinal research.
5-Cholenic Acid-3b-ol structure
5-Cholenic Acid-3b-ol structure
Product Name:5-Cholenic Acid-3b-ol
CAS No:5255-17-4
MF:C24H38O3
MW:374.5567278862
MDL:MFCD00069468
CID:378301
PubChem ID:87570910
Update Time:2025-06-14

5-Cholenic Acid-3b-ol Chemical and Physical Properties

Names and Identifiers

    • Chol-5-en-24-oic acid,3-hydroxy-, (3b)-
    • 3beta-Hydroxy-DELTA5-cholenic Acid
    • 5-Cholenic Acid-3β-ol
    • 3b-Hydroxy-5-cholenoic acid
    • 3β-Hydroxy-DELTA5-cholenic Acid
    • 5-CHOLENIC ACID-3BETA-OL
    • 5-cholenic acid-3B-ol
    • Cholenic acid
    • 3Beta-hydroxy-5-cholen-24-oic acid
    • DTXSID901317558
    • NS00121918
    • H0521
    • Hydroxy-5-cholenic acid, 3beta-
    • Q27161420
    • 3beta-Hydroxychol-5-en-24-oic acid
    • 3b-Hydroxychol-5-enoic acid
    • A12601
    • 3-Beta-hydroxy-delta-(5)-cholenic acid
    • (4R)-4-[(1R,3aS,3bS,7S,9aR,9bS,11aR)-7-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]pentanoic acid
    • Chol-5-en-24-oic acid, 3-hydroxy-, (3beta)-
    • 3b-Hydroxy-5-cholenoate
    • s6481
    • MFCD00069468
    • 3beta-Hydroxy-chol-5-en-24-oic Acid
    • 3-Beta-hydroxycholenic acid
    • 3beta-Hydroxy-5-cholenic acid
    • Cholenate
    • D5-Cholenic acid
    • ZINC-04831336
    • Chol-5-en-24-oic acid, 3-hydroxy-, (3b)-
    • Chol-5-en-24-oic acid, 3-hydroxy-, (3.beta.)-
    • 3.beta.-Hydroxy-5-cholen-24-oic acid
    • (4R)-4-[(1S,2R,5S,10S,11S,14R,15R)-5-hydroxy-2,15-dimethyltetracyclo[8.7.0.0;{2,7}.0;{11,15}]heptadec-7-en-14-yl]pentanoic acid
    • 3b-hydroxy-chol-5-en-24-oate
    • Delta5-3beta-Hydroxycholenic acid
    • AS-61758
    • D5-Cholenate
    • Delta5-Cholenic acid
    • EN300-7411336
    • CHEMBL169264
    • 3beta-Hydroxy-chol-5-en-24-oate
    • 3b-Hydroxycholenoate
    • HIAJCGFYHIANNA-QIZZZRFXSA-N
    • 3beta-Hydroxy-5-cholenoic acid
    • 3BETA-HYDROXY-DELTA5-CHOLENICACID
    • 5-Cholenic acid-3.beta.-ol
    • 3b-hydroxy-chol-5-en-24-oic acid
    • CS-0059579
    • (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
    • 3beta-Hydroxychol-5-en-24-ic acid
    • 3b-Hydroxychol-5-en-24-oate
    • 3beta-Hydroxy-5-cholenoate
    • 5255-17-4
    • 3b-Hydroxycholenoic acid
    • (R)-4-((3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
    • 3beta-Hydroxychol-5-en-24-oate
    • 3b-Hydroxychol-5-enoate
    • 3b-Hydroxychol-5-en-24-ic acid
    • EVD67Y26MR
    • 3-.beta.-Hydroxy-5-cholenic acid
    • HY-113315
    • 1ST2654
    • (3beta)-3-hydroxychol-5-en-24-oic acid
    • BDBM20190
    • LMST04010201
    • SCHEMBL1219702
    • 3b-Hydroxychol-5-en-24-ate
    • CHEBI:89234
    • 3b-Hydroxychol-5-en-24-oic acid
    • currency5-cholenic Acid
    • 3
    • A-Hydroxy-
    • 5-Cholenic Acid-3b-ol
    • MDL: MFCD00069468
    • Inchi: 1S/C24H38O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h5,15,17-21,25H,4,6-14H2,1-3H3,(H,26,27)/t15-,17+,18+,19-,20+,21+,23+,24-/m1/s1
    • InChI Key: HIAJCGFYHIANNA-QIZZZRFXSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]21

Computed Properties

  • Exact Mass: 374.28200
  • Monoisotopic Mass: 374.282
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 232°C
  • Boiling Point: 522.8±23.0 °C at 760 mmHg
  • Flash Point: 284.1±19.1 °C
  • Refractive Index: -39.5 ° (C=1, Dioxane)
  • PSA: 57.53000
  • LogP: 5.42720
  • Solubility: Not determined
  • Vapor Pressure: 0.0±3.1 mmHg at 25°C

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5-Cholenic Acid-3b-ol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5255-17-4)3β-Hydroxy-δ5-cholenic Acid, ≥ 97.0%
Order Number:LE17477
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 5-Cholenic Acid-3b-ol

Recent Advances in the Study of 5-Cholenic Acid-3b-ol (CAS: 5255-17-4): A Comprehensive Research Brief

5-Cholenic Acid-3b-ol (CAS: 5255-17-4) is a steroidal compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role in modulating lipid metabolism, inflammation, and cellular signaling pathways. This research brief aims to synthesize the latest findings on 5-Cholenic Acid-3b-ol, providing a comprehensive overview of its biological activities, mechanisms of action, and potential clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 5-Cholenic Acid-3b-ol. The study demonstrated that the compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. Using in vitro models, the researchers observed a significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6 upon treatment with 5-Cholenic Acid-3b-ol. These findings suggest its potential as a novel anti-inflammatory agent, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters in early 2024, focused on the compound's role in lipid metabolism. The researchers utilized a combination of molecular docking and in vivo experiments to elucidate how 5-Cholenic Acid-3b-ol interacts with liver X receptors (LXRs), which are critical regulators of cholesterol homeostasis. The results indicated that the compound acts as a partial agonist of LXRs, promoting cholesterol efflux and reducing hepatic lipid accumulation. This discovery opens new avenues for developing therapies targeting metabolic disorders such as atherosclerosis and non-alcoholic fatty liver disease (NAFLD).

Recent advancements in synthetic chemistry have also facilitated the development of novel derivatives of 5-Cholenic Acid-3b-ol with enhanced pharmacological properties. A study in the European Journal of Medicinal Chemistry (2024) reported the synthesis of several analogs with improved bioavailability and target specificity. These derivatives exhibited superior efficacy in preclinical models of metabolic and inflammatory diseases, highlighting the potential for structure-activity relationship (SAR) optimization in drug development.

Despite these promising findings, challenges remain in translating the therapeutic potential of 5-Cholenic Acid-3b-ol into clinical applications. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. Nevertheless, the growing body of research underscores the compound's versatility and its potential to become a cornerstone in the treatment of metabolic and inflammatory diseases.

In conclusion, 5-Cholenic Acid-3b-ol (CAS: 5255-17-4) represents a promising candidate for further investigation in the pharmaceutical industry. Its multifaceted biological activities, coupled with recent advancements in synthetic chemistry, position it as a valuable tool for drug discovery. Future research should focus on optimizing its pharmacological properties and conducting rigorous clinical trials to validate its efficacy and safety in humans.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5255-17-4)3β-Hydroxy-δ5-cholenic Acid, ≥ 97.0%
LE17477
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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